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Compound of Interest

Methyltriethylammonium
Compound Name:

carbonate

Cat. No.: B8594406

An In-depth Technical Guide to Methyltriethylammonium Carbonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyltriethylammonium
carbonate, an ionic liquid with significant potential in various chemical applications. This
document details its chemical properties, synthesis, and potential applications, presenting data
in a structured format for ease of use by researchers and professionals in the field.

Chemical and Physical Properties

Methyltriethylammonium carbonate, also known as triethylmethylammonium methyl
carbonate, is a quaternary ammonium ionic liquid. Its fundamental properties are summarized
in the table below.
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Property Value Reference
Molecular Formula CoH21NO3 [1112113114]
Molecular Weight 191.27 g/mol [21[31[4]
CAS Number 113840-08-7 [1][21[3]
methyl
IUPAC Name carbonate;triethyl(methyl)azani  [4]
um

Triethylmethylammonium
methyl carbonate,

Synonyms , , [21[3][4]
Methyltriethylammonium

methyl carbonate

Synthesis of Methyltriethylammonium Carbonate

The synthesis of methyltriethylammonium carbonate typically involves the quaternization of
an amine. A general workflow for its synthesis is outlined below.
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Caption: General synthesis workflow for methyltriethylammonium carbonate.

Experimental Protocol: Generalized Synthesis

A common method for synthesizing methyltriethylammonium carbonate involves the reaction
of triethylamine with a methyl carbonate derivative.[1]

o Reaction Setup: In a temperature-controlled reaction vessel, dissolve triethylamine in a
suitable solvent.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b050297
https://www.scbt.com/p/triethylmethylammonium-methyl-carbonate-solution-113840-08-7
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/triethylmethylammonium-methyl-carbonate-solution-50-in-methanol-water-23-ti-0140.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylmethylammonium-methyl-carbonate
https://www.scbt.com/p/triethylmethylammonium-methyl-carbonate-solution-113840-08-7
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/triethylmethylammonium-methyl-carbonate-solution-50-in-methanol-water-23-ti-0140.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylmethylammonium-methyl-carbonate
https://www.benchchem.com/product/b050297
https://www.scbt.com/p/triethylmethylammonium-methyl-carbonate-solution-113840-08-7
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/triethylmethylammonium-methyl-carbonate-solution-50-in-methanol-water-23-ti-0140.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylmethylammonium-methyl-carbonate
https://www.scbt.com/p/triethylmethylammonium-methyl-carbonate-solution-113840-08-7
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/triethylmethylammonium-methyl-carbonate-solution-50-in-methanol-water-23-ti-0140.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylmethylammonium-methyl-carbonate
https://www.benchchem.com/product/b8594406?utm_src=pdf-body
https://www.benchchem.com/product/b8594406?utm_src=pdf-body
https://www.benchchem.com/product/b8594406?utm_src=pdf-body-img
https://www.benchchem.com/product/b8594406?utm_src=pdf-body
https://www.benchchem.com/product/b8594406?utm_src=pdf-body
https://www.benchchem.com/product/b050297
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8594406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reagent Addition: Slowly add a methylating agent, such as dimethyl carbonate or methyl
chloroformate, to the triethylamine solution under constant stirring. The reaction is typically
carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

o Reaction Monitoring: Monitor the progress of the reaction using techniques like thin-layer
chromatography (TLC) or gas chromatography (GC) until the starting materials are
consumed.

 Purification: After the reaction is complete, the crude product is purified. This may involve an
ion exchange step to introduce the carbonate anion, followed by washing and drying to
remove impurities and residual solvents.

o Characterization: The final product's identity and purity are confirmed using analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-
Performance Liquid Chromatography (HPLC).[1]

Potential Applications

Methyltriethylammonium carbonate's structure, featuring a quaternary ammonium cation
and a methyl carbonate anion, makes it a compound of interest for various applications,
particularly in catalysis and carbon capture.[1]

Catalysis

Structurally similar quaternary ammonium methyl carbonates have demonstrated efficacy as
metal-free catalysts in organic synthesis, such as in transesterification reactions. The proposed
catalytic cycle involves the in-situ generation of a highly reactive alkoxide species.
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Caption: Proposed catalytic cycle for transesterification using a quaternary ammonium methyl
carbonate.

Experimental Protocol: Catalytic Transesterification

The following is a generalized protocol for a transesterification reaction using a compound like
methyltriethylammonium carbonate as a catalyst.

¢ Reactant Mixture: In a reaction flask, combine the ester to be transesterified, an alcohol, and
a catalytic amount of methyltriethylammonium carbonate.
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» Reaction Conditions: Heat the mixture to the desired reaction temperature with continuous
stirring. The optimal temperature and reaction time will depend on the specific substrates
used.

e Monitoring: Track the conversion of the starting ester into the product ester using GC or
HPLC.

e Product Isolation: Once the reaction reaches completion, the product can be isolated by
distillation or extraction. The ionic liquid catalyst can potentially be recovered and reused.

Safety and Handling

Methyltriethylammonium carbonate is classified as a dangerous good for transport,
indicating that it requires careful handling and storage.[2] Always consult the Safety Data Sheet
(SDS) for detailed safety information before handling this compound.

Conclusion

Methyltriethylammonium carbonate is a promising ionic liquid with potential applications as a
sustainable and efficient catalyst. Its synthesis from readily available starting materials and its
potential for metal-free catalysis make it an area of active research. Further investigation into
its specific catalytic activities and applications in areas like carbon capture is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["'methyltriethylammonium carbonate molecular weight"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8594406#methyltriethylammonium-carbonate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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